Product correlations in photofragment dynamics
Faraday Discussions of the Chemical Society Pub Date: DOI: 10.1039/DC9868200013
Abstract
Correlations between either scalar or vector quantities measured in the study of photodissociation dynamics can serve to provide a very detailed picture of the dissociative event. This article discusses the use of Doppler profile and time-of-flight spectroscopy to learn about the correlation between the separate internal energies of two recoiling fragments, to study the way in which the internal energy distribution of a fragment varies with its recoil direction and to determine the angle between a photofragment's recoil velocity direction and its rotation vector. Two new techniques are introduced. High-voltage switching of the potential applied to a time-of-flight mass spectrometer is used to map the velocity distribution of photofragments onto their arrival time distribution. Probing of photofragments by polarized light with sub-Doppler resolution is used to determine the degree of angular correlation between their rotation vector and their recoil velocity vector.
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Journal Name：Faraday Discussions of the Chemical Society
Research Products
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CAS no.: 126812-37-1
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CAS no.: 10195-79-6
